Cas no 108352-97-2 (5-(4-methoxybenzyloxy)-4-oxo-4H-pyran-2-carboxylic acid)

• Product Name: 5-(4-methoxybenzyloxy)-4-oxo-4H-pyran-2-carboxylic acid
• CAS No: 108352-97-2
• MF: C₁₄H₁₂O₆
• MW: 276.241484642029
• CID: 2114668
• PubChem ID: 15077773
• Update Time: 2025-04-21

5-(4-methoxybenzyloxy)-4-oxo-4H-pyran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-methoxybenzyloxy)-4-oxo-4H-pyran-2-carboxylic acid
• 108352-97-2
• SCHEMBL9356623
• DA-38593
• 5-((4-methoxybenzyl)oxy)-4-oxo-4H-pyran-2-carboxylic acid
• PBNTUWWHUFMAHL-UHFFFAOYSA-N

• Inchi： 1S/C14H12O6/c1-18-10-4-2-9(3-5-10)7-19-13-8-20-12(14(16)17)6-11(13)15/h2-6,8H,7H2,1H3,(H,16,17)
• InChI Key： PBNTUWWHUFMAHL-UHFFFAOYSA-N
• SMILES： O(C1=COC(C(=O)O)=CC1=O)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 276.06338810Da
• Monoisotopic Mass: 276.06338810Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 82.1Ų